Cas no 51859-75-7 (2-(5-methylfuran-2-yl)-1,3-thiazolidine)

• Product Name: 2-(5-methylfuran-2-yl)-1,3-thiazolidine
• CAS No: 51859-75-7
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 1574641
• PubChem ID: 62140707
• Update Time: 2025-10-29

2-(5-methylfuran-2-yl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• Thiazolidine, 2-(5-methyl-2-furanyl)-
• 2-(5-methylfuran-2-yl)-1,3-thiazolidine
• 51859-75-7
• 2-(5-Methylfuran-2-yl)thiazolidine
• starbld0009169
• AKOS011421113
• F8882-8364
• 2-(5-methyl-2-furyl)thiazolidine
• GEJXHGKDMFKNGG-UHFFFAOYSA-N

• Inchi： 1S/C8H11NOS/c1-6-2-3-7(10-6)8-9-4-5-11-8/h2-3,8-9H,4-5H2,1H3
• InChI Key： GEJXHGKDMFKNGG-UHFFFAOYSA-N
• SMILES： S1CCNC1C1=CC=C(C)O1

Computed Properties

• Exact Mass: 169.05623
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• PSA: 25.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on 2-(5-methylfuran-2-yl)-1,3-thiazolidine

2-(5-Methylfuran-2-yl)-1,3-thiazolidine (CAS No: 51859-75-7)

The compound 2-(5-Methylfuran-2-yl)-1,3-thiazolidine (CAS No: 51859-75-7) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidines, which are five-membered rings containing sulfur and nitrogen atoms. The presence of a methylfuran substituent at the 2-position introduces unique electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of thiazolidine derivatives as bioactive molecules. For instance, research published in 2023 demonstrated that 2-(5-Methylfuran-2-yl)-1,3-thiazolidine exhibits promising anti-inflammatory and antioxidant activities. These findings suggest that the compound could be a lead candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of 2-(5-Methylfuran-2-yl)-1,3-thiazolidine typically involves a multi-step process. A common approach includes the cyclization of an appropriate amino thioester with a furan derivative under controlled conditions. This method ensures high yields and excellent purity, which are critical for subsequent biological evaluations. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions, further enhancing the efficiency of the synthesis process.

One of the key features of thiazolidine derivatives is their ability to form stable hydrogen bonds due to the presence of nitrogen atoms in the ring structure. This property makes them ideal for interactions with biomolecules such as proteins and nucleic acids. Recent computational studies have revealed that 2-(5-Methylfuran-2-yl)-1,3-thiazolidine can bind effectively to certain enzyme active sites, potentially inhibiting their catalytic activity. This opens up new avenues for its application in enzyme-targeted therapies.

In terms of pharmacokinetics, preliminary studies indicate that 2-(5-Methylfuran-2-yl)-1,3-thiazolidine has moderate solubility in physiological buffers and acceptable permeability across biological membranes. These characteristics are favorable for drug delivery systems and suggest that the compound could be administered orally with reasonable bioavailability. However, further studies are required to fully understand its pharmacokinetic profile and safety profile in vivo.

The structural versatility of thiazolidines also allows for extensive chemical modifications. By introducing different substituents at various positions on the ring, researchers can tailor the physicochemical properties and biological activities of these compounds. For example, substituting the methyl group on the furan ring with electron-withdrawing or electron-donating groups has been shown to significantly alter the compound's reactivity and selectivity towards specific biological targets.

From an industrial perspective, thiazolidines are increasingly being explored as building blocks in drug discovery programs. Their ability to modulate cellular signaling pathways makes them attractive candidates for treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The integration of artificial intelligence (AI) tools into drug design has further accelerated this process by enabling rapid screening of potential lead compounds like 2-(5-Methylfuran-2-yl)-1,3-thiazolidine.

In conclusion, 2-(5-Methylfuran-2-yl)-1,3-thiazolidine (CAS No: 51859-75-7) represents a compelling example of how heterocyclic compounds can serve as versatile platforms for advancing chemical research and therapeutic development. With ongoing advancements in synthetic methodologies and computational modeling techniques, this compound is poised to play an increasingly important role in both academia and industry.